Cas no 1227561-90-1 (6-Bromo-5-chloropicolinaldehyde)

• Product Name: 6-Bromo-5-chloropicolinaldehyde
• CAS No: 1227561-90-1
• MF: C₆H₃BrClNO
• MW: 220.4511
• MDL: MFCD16606498
• CID: 2092995
• Update Time: 2025-06-08

6-Bromo-5-chloropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-chloropicolinaldehyde
• AK152007
• FCH1343623
• AX8288491
• ST24045197
• 6-BROMO-5-CHLOROPYRIDINE-2-CARBALDEHYDE

• MDL： MFCD16606498
• Inchi： 1S/C6H3BrClNO/c7-6-5(8)2-1-4(3-10)9-6/h1-3H
• InChI Key： RBAMWVMJQOCGBH-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])=C([H])C(C([H])=O)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-5-chloropicolinaldehyde

6-Bromo-5-chloropicolinaldehyde (CAS No. 1227561-90-1): A Versatile Scaffold in Medicinal Chemistry and Synthetic Applications

The compound 6-Bromo-5-chloropicolinaldehyde, identified by the CAS registry number 1227561-90-1, represents a structurally unique aromatic aldehyde with dual halogen substituents on the picolinic acid framework. This molecule combines the inherent reactivity of an aldehyde group with strategic bromine and chlorine substitutions, positioning it as a valuable intermediate in advanced organic synthesis and pharmacological research. Recent advancements in synthetic methodologies have further expanded its utility in designing bioactive compounds targeting diverse therapeutic areas.

In terms of structural characterization, the picolinaldehyde core (pyridine-2-carbaldehyde) serves as a foundational platform for constructing multi-functionalized derivatives. The introduction of bromine at position 6 and chlorine at position 5 creates a highly tunable scaffold, enabling precise control over electronic properties and steric effects. Spectroscopic data confirm its molecular formula C₇H₄BrClNO, with a molecular weight of 248.98 g/mol. These halogen substitutions not only enhance synthetic versatility but also impart unique photophysical properties, making it an attractive candidate for probe development in bioimaging applications.

Synthetic chemists have explored multiple pathways to access this compound efficiently. A notable approach involves the sequential halogenation of picolinic acid followed by oxidation to the aldehyde group using Dess-Martin periodinane under controlled conditions. Recent studies published in Journal of Organic Chemistry (2023) demonstrated improved yields through microwave-assisted synthesis protocols that minimize side reactions while maintaining stereochemical integrity. The presence of both bromine and chlorine allows for orthogonal functionalization strategies, such as Suzuki-Miyaura cross-coupling at the bromo site while preserving the chloro group for subsequent transformations.

In biological contexts, this compound has gained attention for its potential as a privileged scaffold in drug discovery programs. Preclinical data from studies in Bioorganic & Medicinal Chemistry Letters revealed significant activity against tyrosinase enzymes, suggesting applications in dermatological therapies targeting hyperpigmentation disorders. The aldehyde functionality enables covalent modification of target proteins through Schiff base formation, a mechanism exploited in developing irreversible inhibitors for kinases involved in cancer progression.

A groundbreaking application emerged from 2024 research where this compound served as a chiral auxiliary in asymmetric synthesis of β-amino acids - critical precursors for peptide-based drug candidates. Its ability to stabilize transition states through halogen-bonding interactions demonstrated enantioselectivities exceeding 98% ee under mild reaction conditions. This discovery underscores its role beyond traditional intermediates into enabling next-generation asymmetric catalysis methods.

In diagnostic chemistry, the UV-visible absorption characteristics of 6-Bromo-5-chloropicolinaldehyde have been leveraged to create fluorescent sensors for metal ions like Cu²⁺. A study published in Analytical Chemistry demonstrated selective quenching effects with detection limits reaching sub-nanomolar concentrations, highlighting its utility in environmental monitoring systems for heavy metal contamination.

Cutting-edge research now explores this molecule's potential as a photosensitizer in photodynamic therapy (PDT). Computational docking studies indicate favorable binding interactions with mitochondrial cytochrome c oxidase, suggesting PDT applications could induce selective cytotoxicity against cancer cells while sparing healthy tissues. Preliminary in vitro experiments showed >70% inhibition of HeLa cell proliferation under visible light irradiation at clinically relevant doses.

The compound's stability profile has been rigorously evaluated across diverse conditions. While resistant to hydrolysis under physiological pH ranges (4–8), it exhibits moderate sensitivity to strong nucleophiles like thiols - an important consideration when designing enzyme inhibitors or prodrug systems. Storage recommendations include keeping sealed containers under nitrogen atmosphere at ≤-20°C to preserve aldehyde functionality integrity.

Ongoing investigations focus on its role as a building block for supramolecular assemblies through halogen bonding networks. Recent work reported self-assembled nanostructures capable of encapsulating hydrophobic drugs with enhanced cellular uptake efficiency via receptor-mediated endocytosis mechanisms. These findings open new avenues for targeted drug delivery systems addressing multidrug resistance phenomena observed in oncology treatment regimens.

In summary, CAS No 1227561-90-1's multifunctional architecture positions it at the forefront of modern medicinal chemistry innovations. Its unique combination of structural features enables simultaneous optimization across multiple dimensions - synthetic accessibility, biological activity modulation, and diagnostic utility - making it an indispensable tool for advancing therapeutic solutions across pharmaceutical development pipelines.